
Application Notes and Protocols for ON 108600
Xenograft Mouse Model Studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ON 108600

Cat. No.: B15542653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ON 108600 is a novel multi-kinase inhibitor targeting Casein Kinase 2 (CK2), TRAF2- and

NCK-interacting kinase (TNIK), and Dual-specificity tyrosine-regulated kinase 1 (DYRK1).[1][2]

This compound has demonstrated significant anti-tumor activity, particularly in preclinical

models of triple-negative breast cancer (TNBC), a subtype known for its aggressive nature and

limited targeted therapeutic options.[3][4] ON 108600 has been shown to be effective against

cancer stem cells and in overcoming chemotherapy resistance, making it a promising

candidate for further investigation.[3]

These application notes provide detailed protocols for establishing and utilizing a xenograft

mouse model to study the in vivo efficacy of ON 108600 against TNBC. The included

methodologies cover both cell line-derived xenografts (CDX) using the MDA-MB-231 cell line

and patient-derived xenografts (PDX).

Signaling Pathways Affected by ON 108600
ON 108600 exerts its anti-cancer effects by simultaneously inhibiting three key kinases

involved in multiple oncogenic signaling pathways. The inhibition of CK2, TNIK, and DYRK1

disrupts downstream signaling cascades crucial for cancer cell proliferation, survival, and

resistance to therapy.
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Caption: Signaling pathways inhibited by ON 108600.

Experimental Protocols
Cell Line-Derived Xenograft (CDX) Model Protocol
This protocol details the establishment of a subcutaneous xenograft model using the MDA-MB-

231 human TNBC cell line.

Materials:

MDA-MB-231 cells

Complete cell culture medium (e.g., DMEM with 10% FBS)

Phosphate-buffered saline (PBS), sterile

Trypsin-EDTA

Matrigel® Basement Membrane Matrix (Corning)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15542653?utm_src=pdf-body-img
https://www.benchchem.com/product/b15542653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Female immunodeficient mice (e.g., athymic Nude or NOD/SCID), 6-8 weeks old

ON 108600 (formulated for in vivo administration)

Vehicle control solution

Calipers for tumor measurement

Sterile syringes and needles (27-30 gauge)

Workflow:
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Preparation

Implantation

Monitoring & Treatment

Endpoint Analysis

1. Culture MDA-MB-231 cells

2. Harvest and count cells

3. Prepare cell suspension
(5 x 10^6 cells in PBS/Matrigel)

4. Subcutaneously inject cells
into the flank of mice

5. Monitor tumor growth

6. Randomize mice when tumors
reach ~100-150 mm³

7. Administer ON 108600 or vehicle

8. Measure tumor volume regularly

9. Euthanize mice and
excise tumors for analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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